Cas no 50820-65-0 (Methyl 1H-indole-6-carboxylate)

• Product Name: Methyl 1H-indole-6-carboxylate
• CAS No: 50820-65-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00211063
• CID: 55875
• PubChem ID: 639844
• Update Time: 2025-10-29

Methyl 1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl indole-6-carboxylate
• Indole-6-carboxylic acid methyl ester
• methyl 1H-indole-6-carboxylate
• Methyl Indole-6-carb
• 1H-indole-6-carboxylic acid, methyl ester
• 1H-indole-6-carboxylic acid methyl ester
• Indole-7-carboxylate
• methylindole-6-carboxylate
• 6-carbomethoxyindole
• Indole-6-carboxylate
• PubChem1696
• 6-methoxycarbonylindole
• methyl-6-indolecarboxylate
• 5-Chloro-7-hydroxyindole
• methyl indole-6carboxylate
• methyl 6-indolecarboxylate
• methyl-indo
• SY002751
• A16067
• BDBM93021
• NS00120294
• CS-W017455
• FS-1436
• SCHEMBL145507
• EN300-184462
• methyl-indole-6-caroxylate
• DTXSID80348674
• M2042
• BCP26492
• Methyl indole-6-carboxylate, 97%
• I-2520
• HY-W016739
• AYYOZKHMSABVRP-UHFFFAOYSA-N
• 50820-65-0
• AM20040584
• methyl-indole-6-carboxylate
• Q-102578
• AKOS000321406
• AC-1393
• InChI=1/C10H9NO2/c1-13-10(12)8-3-2-7-4-5-11-9(7)6-8/h2-6,11H,1H
• MFCD00211063
• FT-0628740
• CHEMBL4212523
• PB18468
• Methyl-(indol-6-yl)methanoate
• Z418671152
• ALBB-008919
• STK500478
• DB-014827
• Methyl 1H-indole-6-carboxylate

• MDL： MFCD00211063
• Inchi： 1S/C10H9NO2/c1-13-10(12)8-3-2-7-4-5-11-9(7)6-8/h2-6,11H,1H3
• InChI Key： AYYOZKHMSABVRP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C=CNC=2C=1)=O
• BRN： 141837

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.5
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: powder
• Density: 1.253
• Melting Point: 76-80 °C (lit.)
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: 154.4℃
• Refractive Index: 1.639
• PSA: 42.09000
• LogP: 1.95450
• Sensitiveness: Sensitive to air
• Solubility: Insoluble

Methyl 1H-indole-6-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Methyl 1H-indole-6-carboxylate

Recent Advances in the Application of Methyl 1H-indole-6-carboxylate (CAS: 50820-65-0) in Chemical Biology and Pharmaceutical Research

Methyl 1H-indole-6-carboxylate (CAS: 50820-65-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and anticancer compounds. This research brief provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

One of the most significant developments in the use of Methyl 1H-indole-6-carboxylate is its role in the synthesis of indole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in a lead candidate with nanomolar potency and improved selectivity profiles.

In addition to its applications in oncology, Methyl 1H-indole-6-carboxylate has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv detailed its incorporation into novel NLRP3 inflammasome inhibitors, which show promise for treating inflammatory diseases such as gout and rheumatoid arthritis. The study employed molecular docking simulations and in vitro assays to validate the compound's mechanism of action, revealing its ability to disrupt protein-protein interactions within the inflammasome complex.

From a synthetic chemistry perspective, advances in green chemistry have enabled more sustainable production methods for Methyl 1H-indole-6-carboxylate. A 2024 paper in ACS Sustainable Chemistry & Engineering reported a microwave-assisted synthesis protocol that reduces reaction times by 70% and minimizes hazardous waste generation. This innovation addresses both economic and environmental concerns associated with large-scale production of pharmaceutical intermediates.

The compound's potential extends beyond small molecule therapeutics. Recent patent applications (WO2023124567, WO2023098765) describe its use in the development of PROTACs (Proteolysis Targeting Chimeras), where it serves as a warhead for targeted protein degradation. This emerging technology represents a paradigm shift in drug discovery, offering solutions for traditionally "undruggable" targets.

As research progresses, challenges remain in optimizing the pharmacokinetic properties of Methyl 1H-indole-6-carboxylate derivatives. Current efforts focus on improving metabolic stability and blood-brain barrier penetration through strategic structural modifications. The compound's versatility ensures its continued relevance in pharmaceutical research, with several derivatives currently in preclinical development across multiple therapeutic areas.